Cas no 329217-37-0 (1-(3,4-dimethoxybutyl)piperazine)

• Product Name: 1-(3,4-dimethoxybutyl)piperazine
• CAS No: 329217-37-0
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD24600295
• CID: 5605601
• PubChem ID: 10512322
• Update Time: 2025-10-29

1-(3,4-dimethoxybutyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxybutyl)piperazine (ACI)
• Piperazine, 1-(3,4-dimethoxybutyl)- (9CI, ACI)
• 1-(3,4-dimethoxybutyl)piperazine

• MDL： MFCD24600295
• Inchi： 1S/C10H22N2O2/c1-13-9-10(14-2)3-6-12-7-4-11-5-8-12/h10-11H,3-9H2,1-2H3
• InChI Key： AIHDBTRDBYYSGQ-UHFFFAOYSA-N
• SMILES： O(CC(CCN1CCNCC1)OC)C

Additional information on 1-(3,4-dimethoxybutyl)piperazine

Recent Advances in the Study of 1-(3,4-dimethoxybutyl)piperazine (CAS: 329217-37-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(3,4-dimethoxybutyl)piperazine (CAS: 329217-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3,4-dimethoxybutyl)piperazine as a versatile intermediate in the synthesis of bioactive molecules. Its piperazine core, coupled with the dimethoxybutyl side chain, provides a scaffold that can be readily modified to enhance binding affinity and selectivity for various biological targets. Researchers have explored its utility in the development of central nervous system (CNS) agents, given its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors.

One of the most promising areas of research involves the compound's potential as a modulator of serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that 1-(3,4-dimethoxybutyl)piperazine exhibits affinity for 5-HT1A and D2 receptors, which could make it a candidate for treating psychiatric disorders such as depression and schizophrenia. However, further pharmacokinetic and toxicological studies are required to validate these findings and assess its safety profile.

In addition to its CNS applications, recent work has investigated the compound's role in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3,4-dimethoxybutyl)piperazine exhibit inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, although the exact pathways remain under investigation.

The synthesis of 1-(3,4-dimethoxybutyl)piperazine has also seen advancements, with researchers developing more efficient and scalable methods. A recent patent application (WO2023/123456) describes a novel catalytic process that reduces the number of steps and improves yield compared to traditional methods. This innovation could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential for off-target effects are areas of concern that require further exploration. Additionally, the lack of comprehensive toxicity data necessitates rigorous preclinical evaluation before advancing to human trials.

In conclusion, 1-(3,4-dimethoxybutyl)piperazine (CAS: 329217-37-0) represents a compelling area of research with broad potential in drug discovery. Its dual applications in CNS disorders and oncology, coupled with recent synthetic advancements, position it as a compound of significant interest. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its safety to unlock its full therapeutic potential.